![molecular formula C12H8N2O2S B2564117 2-Thiophen-2-ylimidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 4130-00-1](/img/structure/B2564117.png)
2-Thiophen-2-ylimidazo[1,2-a]pyridine-3-carboxylic acid
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Overview
Description
Scientific Research Applications
Orthogonal Synthesis of Functionalized Compounds
Research has explored the synthesis of densely functionalized pyrroles and thiophenes from reactions involving imidazo[1,5-a]pyridine carbene-derived zwitterions with electron-deficient alkynes. This method offers a highly efficient route to polyfunctionalized pyrroles and thiophenes that are challenging to obtain through other chemical means, indicating a significant advancement in the field of organic synthesis (Cheng, Peng, & Li, 2010).
Luminescence Properties and Coordination Polymers
Another study has demonstrated the synthesis, structure, and luminescence properties of a three-dimensional Cd(II) coordination polymer, incorporating thiophenedicarboxylic acid and bis(imidazol-1′-yl)pyridine. This compound exhibits strong fluorescence emission in the solid state at room temperature, suggesting potential applications in the development of luminescent materials (Li, Zhang, & Qin, 2020).
Corrosion Inhibition
Research into the anticorrosive properties of related compounds, such as 1-(2-pyridyl)-2-thiourea and 2-(imidazol-2-yl)-pyridine, for mild steel in hydrochloric acid has shown these substances to be effective corrosion inhibitors. Their inhibition efficiency, mechanism of action, and the protective layer formation on the steel surface have been thoroughly investigated, revealing their significant potential in corrosion protection applications (Zhang, Li, Wang, Liu, Gu, & Wu, 2018).
Advanced Organic Synthesis Techniques
The development of novel synthesis methods for imidazo[1,2-a]pyridine-2-carboxylic acids via a continuous flow process represents a significant improvement over traditional in-flask methods. This advancement enables the efficient multistep synthesis of complex derivatives, including imidazo[1,2-a]pyridine-2-carboxamides, without the isolation of intermediates, highlighting the potential for streamlined production processes in pharmaceutical and chemical manufacturing (Herath, Dahl, & Cosford, 2010).
Future Directions
The future directions for “2-Thiophen-2-ylimidazo[1,2-a]pyridine-3-carboxylic acid” could involve further exploration of its synthesis, chemical reactions, and potential applications, especially considering the significant activity of related imidazo[1,2-a]pyridine analogues against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazo[1,2-a]pyridines, have been reported to exhibit various biological activities, including antiviral, analgesic, anthelmintic, antifungal, antibacterial, and antiprotozoal effects .
Mode of Action
It’s worth noting that imidazo[1,2-a]pyridines can undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Properties
IUPAC Name |
2-thiophen-2-ylimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O2S/c15-12(16)11-10(8-4-3-7-17-8)13-9-5-1-2-6-14(9)11/h1-7H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLOOHIPUPGCKJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)C(=O)O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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